Cas no 50614-86-3 (4-acetylindole)

4-acetylindole structure
4-acetylindole structure
4-acetylindole
50614-86-3
C10H9NO
159.18456
MFCD03095177
839333
13004673

4-acetylindole Properties

Names and Identifiers

    • Ethanone, 1-(1H-indol-4-yl)- (9CI)
    • 1-(1H-indol-4-yl)ethanone
    • 4-Acetylindole
    • ETHANONE, 1-(1H-INDOL-4-YL)-
    • 1-(1H-INDOL-4-YL)-ETHANONE
    • 1-(indol-4-yl)ethanone
    • 1-indol-4-yl-ethanone
    • 4-Methylester indole, 4
    • acetyl-4 indole
    • AGN-PC-00KF4Y
    • CTK8I9246
    • PB23334
    • SureCN827588
    • DTXSID50514829
    • SY097691
    • AS-34094
    • CS-0047277
    • EN300-1856035
    • J-502858
    • MFCD03095177
    • 4-ACETYLINDOLE
    • 50614-86-3
    • RUBNGGWBJUGNNA-UHFFFAOYSA-N
    • AKOS022715097
    • BDBM93043
    • DA-05383
    • 1-(1H-Indol-4-yl)ethan-1-one
    • SCHEMBL827588
    • 1-(1H-Indol-4-yl)ethanone
    • +Expand
    • MFCD03095177
    • RUBNGGWBJUGNNA-UHFFFAOYSA-N
    • InChI=1S/C10H9NO/c1-7(12)8-3-2-4-10-9(8)5-6-11-10/h2-6,11H,1H3
    • CC(=O)C1=CC=CC2=C1C=CN2

Computed Properties

  • 159.068413911g/mol
  • 1
  • 1
  • 1
  • 159.068413911g/mol
  • 12
  • 190
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2.4
  • 32.9Ų

4-acetylindole Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00DTRI-100mg
Ethanone, 1-(1H-indol-4-yl)- (9CI)
50614-86-3 95%
100mg
$114.00 2024-05-01
A2B Chem LLC
AG44302-100mg
1-(1H-Indol-4-yl)ethanone
50614-86-3 95%
100mg
$118.00 2024-04-19
Aaron
AR00DTZU-100mg
Ethanone, 1-(1H-indol-4-yl)- (9CI)
50614-86-3 95%
100mg
$154.00
Alichem
A199010042-5g
1-(1H-Indol-4-yl)ethanone
50614-86-3 95%
5g
$1010.00 2023-09-01
Chemenu
CM108101-5g
4-acetylindole
50614-86-3 95%
5g
$1510 2021-08-06
Crysdot LLC
CD11114288-1g
1-(1H-Indol-4-yl)ethanone
50614-86-3 95+%
1g
$550
Enamine
EN300-1856035-0.05g
1-(1H-indol-4-yl)ethan-1-one
50614-86-3
0.05g
$323.0 2023-09-18
eNovation Chemicals LLC
D496809-1G
4-acetylindole
50614-86-3 97%
1G
$415 2022-09-04
Matrix Scientific
112687-1g
4-Acetylindole
50614-86-3
1g
$851.00 2023-09-09
TRC
I628235-10mg
1-(1H-indol-4-yl)ethanone
50614-86-3
10mg
$ 50.00 2022-06-04

4-acetylindole Suppliers

Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:50614-86-3)
ZHAO JING LI
17558870519
sales02@chemsoon.com

4-acetylindole Related Literature

  • 1. Vinyl azides in heterocyclic synthesis. Part 6. Synthesis of isoquinolines by intramolecular aza-Wittig reaction
    Deirdre M. B. Hickey,A. Roderick MacKenzie,Christopher J. Moody,Charles W. Rees J. Chem. Soc. Perkin Trans. 1 1987 921
Recommended suppliers
Amadis Chemical Company Limited
(CAS:50614-86-3)4-acetylindole
A871502
99%
10g
1736.0